N-(1-phenylethyl)-2-(piperazin-1-yl)quinazolin-4-amine
Overview
Description
N-(1-Phenylethyl)-2-(piperazin-1-yl)quinazolin-4-amine (NPPQ) is an organic compound belonging to the quinazolinone class of compounds and has been studied extensively for its potential applications in pharmaceuticals and biochemistry. NPPQ is a versatile compound that has been used in a variety of scientific research applications, including in vivo and in vitro studies. It has also been used to study the mechanism of action of certain drugs, as well as their biological activity, biochemical and physiological effects, and pharmacodynamics. In addition, NPPQ has been used in laboratory experiments to test the advantages and limitations of certain compounds. This review article will discuss the synthesis method of NPPQ, its scientific research applications, mechanism of action, biological activity, biochemical and physiological effects, pharmacodynamics, and advantages and limitations for lab experiments, as well as potential future directions.
Scientific Research Applications
Positive Allosteric Modulator of the Thyrotropin (TSH) Receptor
NCGC00379308, also known as D3-βArr, is a positive allosteric modulator (PAM) of the thyrotropin (TSH) receptor . This means it can enhance the activity of the TSH receptor, which plays a crucial role in the regulation of thyroid function. The EC50 value, which is a measure of the effectiveness of the compound in modulating the receptor, is reported to be 11.6 µM .
Initiation of β-Arr 1 Translocation
NCGC00379308 has been shown to initiate the translocation of β-Arr 1 . β-Arrestins are proteins that regulate the activity of G protein-coupled receptors (GPCRs), which are involved in a wide range of physiological processes. By initiating β-Arr 1 translocation, NCGC00379308 could potentially influence these processes.
Potential Applications in Thyroid Research
Given its role as a PAM of the TSH receptor, NCGC00379308 could have potential applications in thyroid research . For example, it could be used to study the regulation of thyroid hormone production and the pathophysiology of thyroid disorders.
Preosteoblast Differentiation
There is some evidence to suggest that NCGC00379308 may potentiate thyrotropin-mediated preosteoblast differentiation . Preosteoblasts are precursor cells that differentiate into osteoblasts, which are cells that synthesize bone. Therefore, NCGC00379308 could potentially have applications in bone biology and orthopedic research.
Mechanism of Action
Target of Action
NCGC00379308, also known as D3-βArr, is a positive allosteric modulator for the thyrotropin receptor (TSHR) . TSHR is a G protein-coupled receptor that plays a crucial role in the regulation of thyroid function.
Mode of Action
D3-βArr initiates the translocation of β-arrestin 1 (β-Arr 1) by directly activating the TSHR . This compound has been found to stimulate β-Arr 1 translocation with an efficacy threefold greater than thyrotropin (TSH), the natural ligand of TSHR .
Biochemical Pathways
The activation of TSHR by D3-βArr leads to the upregulation of genes associated with osteoblast activity, such as interleukin 11 (IL-11), osteopontin (OPN), and alkaline phosphatase (ALPL) . Furthermore, D3-βArr increases the efficacy of TSH in the translocation of β-Arr 1 .
Result of Action
The activation of TSHR by D3-βArr and the subsequent translocation of β-Arr 1 lead to the differentiation of pre-osteoblast cells . This suggests that D3-βArr could potentially be used in the treatment of conditions related to bone health.
properties
IUPAC Name |
N-(1-phenylethyl)-2-piperazin-1-ylquinazolin-4-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23N5/c1-15(16-7-3-2-4-8-16)22-19-17-9-5-6-10-18(17)23-20(24-19)25-13-11-21-12-14-25/h2-10,15,21H,11-14H2,1H3,(H,22,23,24) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LOGWGZNWEWFTJV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=CC=C1)NC2=NC(=NC3=CC=CC=C32)N4CCNCC4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23N5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1-phenylethyl)-2-(piperazin-1-yl)quinazolin-4-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
